molecular formula C14H14ClN B124821 2-chloro-N-(1-phenylethyl)aniline CAS No. 155585-52-7

2-chloro-N-(1-phenylethyl)aniline

Cat. No. B124821
M. Wt: 231.72 g/mol
InChI Key: FUWVSQBMDYXSMK-UHFFFAOYSA-N
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Patent
US04962234

Procedure details

o-Chloro-N-(α-methyl benzylidene) aniline (XXI) (15 g) prepared by the procedure described in example XXVIIIA was hydrogenated using 5% Pd/C as the catalyst and 95% ethanol as the solvent. o-Chloro-N-(α-methyl benzyl) aniline (XXII) was obtained by fractional distillation. XXII had a boiling point of 134° C. at 1.2 millimeter.
Name
o-Chloro-N-(α-methyl benzylidene) aniline
Quantity
15 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:16]=[CH:15][CH:14]=[CH:13][C:3]=1[N:4]=[C:5]([CH3:12])[C:6]1[CH:11]=[CH:10][CH:9]=[CH:8][CH:7]=1>[Pd].C(O)C>[Cl:1][C:2]1[CH:16]=[CH:15][CH:14]=[CH:13][C:3]=1[NH:4][CH:5]([CH3:12])[C:6]1[CH:11]=[CH:10][CH:9]=[CH:8][CH:7]=1

Inputs

Step One
Name
o-Chloro-N-(α-methyl benzylidene) aniline
Quantity
15 g
Type
reactant
Smiles
ClC1=C(N=C(C2=CC=CC=C2)C)C=CC=C1
Step Two
Name
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Pd]
Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
Type
product
Smiles
ClC1=C(NC(C2=CC=CC=C2)C)C=CC=C1

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.